Cas no 178896-74-7 (Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride)

Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride structure
178896-74-7 structure
Product Name:Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride
CAS No:178896-74-7
MF:C9H11ClN2O4
MW:246.647641420364
CID:2922999
Update Time:2023-08-10

Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(3-nitropyridin-2-yl)acetate hydrochloride
    • Inchi: 1S/C9H10N2O4.ClH/c1-2-15-9(12)6-7-8(11(13)14)4-3-5-10-7;/h3-5H,2,6H2,1H3;1H
    • InChI Key: MCDSIVNKYOBWQD-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(CC1C(=CC=CN=1)[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Topological Polar Surface Area: 85

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